4-{6-[4-(5-bromo-2-chlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}morpholine

• IUPAC Name: (5-bromo-2-chlorophenyl)-[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21BrClN5O2/c20-14-1-2-16(21)15(13-14)19(27)26-7-5-24(6-8-26)17-3-4-18(23-22-17)25-9-11-28-12-10-25/h1-4,13H,5-12H2
• InChI Key: PSOMIUGYJUZVOG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3CCOCC3)C(=O)C4=C(C=CC(=C4)Br)Cl
• Molecular Formula: C19H21BrClN5O2
• Molecular Weight: 466.8 g/mol

Description

The compound “4-{6-[4-(5-bromo-2-chlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}morpholine” is a complex organic molecule that contains several functional groups, including a bromo-chlorobenzoyl group, a piperazine ring, a pyridazine ring, and a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The bromo-chlorobenzoyl group would likely add significant weight and complexity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromo and chloro groups, which are known to be reactive. The piperazine and morpholine rings may also participate in reactions, particularly if they are functionalized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of multiple rings and functional groups would likely result in a relatively high molecular weight.

Future Directions

The study and development of complex organic molecules like this one are important areas of research in organic chemistry. Such compounds can have a wide range of applications, from pharmaceuticals to materials science.